2-{[1-(1,3-Benzothiazole-6-carbonyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]methyl]-6-cyclopropylpyridazin-3-one
• InChI: InChI=1S/C21H22N4O2S/c26-20-6-5-17(15-1-2-15)23-25(20)12-14-7-9-24(10-8-14)21(27)16-3-4-18-19(11-16)28-13-22-18/h3-6,11,13-15H,1-2,7-10,12H2
• InChI Key: YELSWDOELYLTKM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CCN(CC3)C(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

The compound “2-{[1-(1,3-Benzothiazole-6-carbonyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one” is a complex organic molecule. It contains a benzothiazole moiety, which is a heterocyclic compound. Benzothiazoles have been found to have anti-tubercular properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds related to the one have been synthesized and evaluated for their antimicrobial activities. For instance, Patel et al. (2011) synthesized 2-amino substituted benzothiazoles and pyridine derivatives to investigate their antimicrobial activities against various bacterial and fungal strains, showing variable and modest activity (Patel, Agravat, & Shaikh, 2011). Similarly, another study by Patel and Agravat (2007) explored the synthesis and microbial studies of new pyridine derivatives, further emphasizing the potential of such compounds in antimicrobial applications (Patel & Agravat, 2007).

Biological Activities

The biological activity of compounds containing benzothiazole and pyridine derivatives has been extensively studied. Demchenko et al. (2015) synthesized novel thiazolo[4,5-d]pyridazinones and tested them for their analgesic and anti-inflammatory activities, showing that these compounds have potential therapeutic applications (Demchenko et al., 2015). Furthermore, a study by Nosova et al. (2019) on the synthesis and biological activity of 2-amino- and 2-aryl substituted 1,3-benzothiazin-4-ones highlighted their promising applications in treating tuberculosis and activating antioxidant responses, suggesting their utility in medical research (Nosova et al., 2019).

Chemical Synthesis and Process Development

Kallemeyn et al. (2014) detailed a scalable synthesis process for a compound with a structure similar to the one , emphasizing the importance of efficient synthesis methods in drug development and research (Kallemeyn et al., 2014). This research underscores the relevance of chemical synthesis techniques in exploring the potential applications of such compounds.